Cas no 521321-62-0 (3-(1-cyclopentyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-(4-ethylpiperazine-1-carbonyl)prop-2-enenitrile)

• Product Name: 3-(1-cyclopentyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-(4-ethylpiperazine-1-carbonyl)prop-2-enenitrile
• CAS No: 521321-62-0
• MF: C₂₁H₃₀N₄O
• MW: 354.489104747772
• CID: 5901093
• PubChem ID: 2359806
• Update Time: 2025-10-23

3-(1-cyclopentyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-(4-ethylpiperazine-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• SR-01000034517-1
• EN300-26604359
• 3-(1-cyclopentyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-(4-ethylpiperazine-1-carbonyl)prop-2-enenitrile
• HMS1763L06
• Z56843179
• 521321-62-0
• SR-01000034517

• Inchi： 1S/C21H30N4O/c1-4-23-9-11-24(12-10-23)21(26)19(15-22)14-18-13-16(2)25(17(18)3)20-7-5-6-8-20/h13-14,20H,4-12H2,1-3H3/b19-14+
• InChI Key： FOSWEZIWYLUCEU-XMHGGMMESA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C)N(C=1C)C1CCCC1)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 354.24196159g/mol
• Monoisotopic Mass: 354.24196159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-(1-cyclopentyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-(4-ethylpiperazine-1-carbonyl)prop-2-enenitrile

Comprehensive Analysis of 3-(1-cyclopentyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-(4-ethylpiperazine-1-carbonyl)prop-2-enenitrile (CAS No. 521321-62-0)

The compound 3-(1-cyclopentyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-(4-ethylpiperazine-1-carbonyl)prop-2-enenitrile (CAS No. 521321-62-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a cyclopentyl-substituted pyrrole core with an ethylpiperazine carbonyl moiety, linked via a propenenitrile bridge. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in advanced chemical research and pharmaceutical development.

In recent years, the scientific community has shown growing interest in nitrile-containing compounds due to their versatility in synthetic applications and biological activity. The presence of the nitrile group in this molecule enhances its reactivity, enabling potential use as a building block in the synthesis of more complex structures. Researchers are particularly intrigued by its potential interactions with biological targets, given the pyrrole and piperazine motifs, which are common in bioactive molecules.

The cyclopentyl ring in this compound contributes to its lipophilicity, a critical factor in drug design for improving membrane permeability. Meanwhile, the ethylpiperazine segment offers opportunities for hydrogen bonding and ionic interactions, which are pivotal in molecular recognition processes. These features align with current trends in structure-activity relationship (SAR) studies, where subtle modifications to such scaffolds can significantly alter pharmacological profiles.

From a synthetic chemistry perspective, the preparation of CAS No. 521321-62-0 involves multi-step organic transformations, including pyrrole alkylation, carbonylative coupling, and nitrile introduction. These methods are often optimized for yield and purity, reflecting the broader industry focus on green chemistry and sustainable synthesis. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring compliance with rigorous quality standards.

Beyond its chemical attributes, this molecule has garnered attention in computational chemistry circles. Molecular docking simulations suggest that its unique topology could interact with specific enzyme active sites, prompting investigations into potential therapeutic applications. While not yet widely commercialized, its structural novelty positions it as a candidate for high-throughput screening in drug discovery pipelines.

In the context of material science, derivatives of 3-(1-cyclopentyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-(4-ethylpiperazine-1-carbonyl)prop-2-enenitrile have been explored for their optoelectronic properties. The conjugated system formed by the pyrrole and propenenitrile groups exhibits interesting electronic delocalization, relevant to organic semiconductor research—a field experiencing exponential growth due to demands for flexible electronics.

Regulatory considerations for this compound emphasize proper handling protocols, though it doesn't fall under restricted categories. Safety data sheets recommend standard laboratory precautions, reflecting general best practices for handling nitrile-functionalized compounds. Environmental fate studies indicate moderate biodegradability, with ongoing research into eco-friendly degradation pathways.

The commercial availability of CAS 521321-62-0 remains limited to specialized chemical suppliers, typically provided for research purposes. Pricing reflects its complex synthesis, with current market trends showing steady demand from academic and industrial laboratories engaged in medicinal chemistry and material science innovation.

Future directions for this compound may include exploration of its chiral derivatives, given the stereochemical possibilities introduced by the cyclopentyl group. Additionally, its potential as a ligand in catalytic systems represents another promising avenue, aligning with the chemical industry's push toward novel asymmetric synthesis methods.